Cas no 1210243-46-1 (N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentanecarboxamide)

• Product Name: N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentanecarboxamide
• CAS No: 1210243-46-1
• MF: C₁₆H₁₇FN₂O₂
• MW: 288.316787481308
• CID: 5948534
• PubChem ID: 45510325
• Update Time: 2025-05-30

N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentanecarboxamide
• N-[[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl]cyclopentanecarboxamide
• N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)cyclopentanecarboxamide
• N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}cyclopentanecarboxamide
• F2493-1407
• 1210243-46-1
• AKOS024651970

• Inchi： 1S/C16H17FN2O2/c17-14-8-4-3-7-13(14)15-9-12(19-21-15)10-18-16(20)11-5-1-2-6-11/h3-4,7-9,11H,1-2,5-6,10H2,(H,18,20)
• InChI Key： BPGNCLALPVANGB-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=C(C3=CC=CC=C3F)ON=2)=O)CCCC1

Computed Properties

• Exact Mass: 288.12740595g/mol
• Monoisotopic Mass: 288.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentanecarboxamide

N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentanecarboxamide (CAS No. 1210243-46-1): A Comprehensive Overview

N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentanecarboxamide (CAS No. 1210243-46-1) is a specialized chemical compound that has garnered attention in pharmaceutical and biochemical research. This molecule, characterized by its unique oxazole and cyclopentanecarboxamide structure, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its fluorophenyl moiety, which can influence binding affinity and metabolic stability in bioactive molecules.

The compound's CAS number 1210243-46-1 serves as a unique identifier, ensuring precise tracking in scientific literature and regulatory documentation. Its molecular formula and weight are critical for synthetic chemists aiming to reproduce or modify the structure for targeted applications. The presence of the 1,2-oxazol-3-ylmethyl group adds a heterocyclic dimension, which is a common feature in many FDA-approved drugs due to its versatility in interactions with biological targets.

In recent years, the demand for N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentanecarboxamide has risen, driven by its potential role in developing novel therapeutics. For instance, its structural motifs are frequently investigated in the context of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in oncology and neurology research. This aligns with the growing interest in personalized medicine and targeted therapies, as reflected in trending searches like "new kinase inhibitors 2023" or "GPCR drug development."

From a synthetic chemistry perspective, the compound's cyclopentanecarboxamide backbone offers a rigid yet flexible scaffold, making it a valuable intermediate in multi-step syntheses. Researchers often query "how to synthesize fluorophenyl-oxazole derivatives" or "cyclopentanecarboxamide applications," highlighting the need for detailed technical insights. The 2-fluorophenyl substitution further enhances the molecule's potential for bioisosteric replacements, a strategy widely used in lead optimization.

Beyond pharmaceuticals, CAS 1210243-46-1 may find utility in agrochemical research, where heterocyclic compounds play a pivotal role in designing next-generation pesticides and herbicides. The 1,2-oxazole ring, in particular, is known for its stability and ability to mimic natural substrates, addressing search trends like "eco-friendly agrochemicals" or "heterocycles in crop protection."

Quality control and analytical characterization of N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentanecarboxamide are essential for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, as evidenced by frequent searches for "HPLC methods for oxazole derivatives" or "NMR data interpretation for fluorophenyl compounds." These analytical workflows are critical for compliance with Good Laboratory Practices (GLP) and other regulatory standards.

In summary, N-{5-(2-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopentanecarboxamide (CAS No. 1210243-46-1) represents a versatile and promising compound in modern chemical research. Its structural features align with current trends in drug discovery, agrochemical innovation, and analytical methodology, making it a subject of ongoing scientific inquiry. As the demand for tailored molecular solutions grows, this compound is poised to remain a key player in interdisciplinary applications.